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Compound of Interest

Compound Name: Probarbital sodium

Cat. No.: B229522 Get Quote

Disclaimer: Specific safety data for Probarbital sodium is limited. The following guidance is

based on information for structurally related barbiturates, such as Barbital Sodium and

Phenobarbital Sodium, and established best practices for handling potent pharmaceutical

compounds.[1] Researchers should always consult their institution's safety office and the most

current safety data sheets (SDS) for any chemical before handling.

Probarbital sodium is classified as an intermediate-acting sedative-hypnotic barbiturate.[1]

Due to its potential health hazards, including being harmful if swallowed or inhaled, and the risk

of habit formation, stringent safety protocols are essential.[2][3]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

exposure. The following table summarizes the recommended PPE for handling Probarbital
sodium in a research setting.[2][3][4]
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side-shields

or chemical

safety goggles.

[2][3]

Chemical

resistant gloves

(e.g., nitrile).[3]

Laboratory coat

or disposable

gown.[3][5]

Effective dust

mask or a

respirator with a

dust filter should

be used,

especially when

ventilation is

inadequate.[3][4]

Solution

Preparation and

Handling

Safety glasses

with side-shields

or chemical

safety goggles.

[2][3]

Chemical

resistant gloves

(e.g., nitrile).[3]

Laboratory coat.

[4]

Not typically

required if

handled in a

certified chemical

fume hood.

Animal Dosing

Safety glasses

with side-shields

or safety

goggles.[6]

Exam gloves

(nitrile or latex).

[6]

Laboratory coat

or disposable

gown.[6]

Not typically

required with

proper

ventilation.

Spill Cleanup
Chemical safety

goggles.[2]

Chemical

resistant gloves.

[3]

Chemical

resistant apron

or full suit.[3][4]

A self-contained

breathing

apparatus

(SCBA) should

be used to avoid

inhalation of the

product.[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Probarbital sodium is critical to ensure safety and

minimize risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[2][3]

Keep containers tightly closed.[2]

Follow all institutional and regulatory requirements for storing controlled substances.

2. Handling and Preparation:

All handling of Probarbital sodium powder should be conducted in a certified chemical

fume hood or a glove box to minimize inhalation exposure.[4][7]

Use adequate ventilation to keep airborne concentrations low.[2]

Avoid generating dust.[2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]

Do not eat, drink, or smoke in areas where Probarbital sodium is handled.[3]

3. Disposal Plan:

Probarbital sodium and any contaminated materials (e.g., gloves, vials, absorbent pads)

should be disposed of as hazardous chemical waste.

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal. This may

involve incineration through a licensed contractor.[8]

Empty containers must be triple rinsed with a suitable solvent before being discarded. The

rinsate should be collected as hazardous waste.[9]

Emergency Procedures
Rapid and correct response to emergencies can significantly mitigate harm.

Spills:
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Evacuate the immediate area and alert others.

Wear appropriate PPE, including respiratory protection, before re-entering the area.

For small spills, dampen the solid material with water and carefully sweep or scoop it into a

suitable, sealed container for disposal.[10] Use absorbent paper dampened with water to

clean the area.[10]

For large spills, contain the spill to prevent it from entering drains or waterways and contact

your institution's environmental health and safety office immediately.[5]

Thoroughly clean the spill area with soap and water.[10]

Fire:

Probarbital sodium is not highly flammable, but may be combustible at high temperatures.

[3][11]

Use a dry chemical, carbon dioxide, water spray, or foam extinguisher.[3][11]

Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[2][11]

Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing. Seek medical attention if irritation develops.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, rinse their mouth with

water and give them one or two glasses of water to dilute the chemical.[10] Seek immediate

medical attention.[2][4]
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Visualized Workflows
The following diagrams illustrate the standard operating procedures and emergency response

logic for handling Probarbital sodium.
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Standard Operating Procedure for Probarbital Sodium Handling

Preparation and Handling
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Cleanup and Disposal
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Don Appropriate PPE

Weigh in Fume Hood

Prepare Solution

Administer to System

Observe and Record Data

Decontaminate Work Area

Segregate Hazardous Waste

Doff and Dispose of PPE

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling Probarbital sodium.
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Emergency Response Plan for Probarbital Sodium

Spill Personal Exposure

Emergency Event

Evacuate Area Remove from Exposure

Alert Others

Assess Spill Size

Small Spill: Clean Up

<1L

Large Spill: Call EHS

>1L

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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